Cas no 1059652-38-8 (methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate)

• Product Name: methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate
• CAS No: 1059652-38-8
• CID: 4570195
• PubChem ID: 10104397
• Update Time: 2025-08-05

methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-acetic acid, α-amino-2,3-dihydro-, methyl ester
• methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate

Methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate (CAS No. 1059652-38-8): A Comprehensive Overview

Methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate, identified by its Chemical Abstracts Service Number (CAS No.) 1059652-38-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of more complex bioactive entities.

The structural motif of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate consists of a dihydronaphthalene core substituted with an amino group and an acetate moiety. This configuration imparts a high degree of flexibility and reactivity, making it a valuable scaffold for medicinal chemists seeking to design novel therapeutic agents. The presence of the amino group allows for further functionalization via amide bond formation, while the acetate side chain provides a handle for derivatization through ester hydrolysis or transesterification reactions.

In recent years, there has been growing interest in indene derivatives due to their diverse pharmacological properties. Indenes, particularly those with substituted amino groups, have been explored as potential candidates for treating various diseases, including neurological disorders and inflammatory conditions. The compound methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate is no exception, and its unique structural features make it a promising candidate for further investigation.

One of the most compelling aspects of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and other diseases. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions. The structural framework of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate suggests that it may be capable of interacting with kinase active sites, thereby modulating their activity.

The synthesis of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, advances in synthetic methodology have made it possible to access such complex molecules more efficiently. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the dihydronaphthalene core and introduce the necessary substituents.

The pharmacological evaluation of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate has revealed several promising properties. In vitro studies have shown that this compound exhibits moderate activity against certain kinases, suggesting its potential as a lead compound for further drug development. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, which is a crucial factor for any candidate drug.

The versatility of methyl 2-amino-2-(2,3-dihydro-1H-inden-1-yl)acetate extends beyond its role as a kinase inhibitor. Its structural features also make it suitable for use as a building block in the synthesis of more complex molecules. For example, researchers have explored its use in generating derivatives with enhanced binding affinity or altered pharmacokinetic profiles. Such modifications can be achieved through techniques like structure-based drug design and computational modeling.

In conclusion, methyl 2-amino-2-(2,3-dihydro-1H-inden-1-y acetate) (CAS No. 1059652 -38 -8) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.